Cas no 2098133-36-7 ((1-(Piperidin-4-yl)indolin-5-yl)methanol)

• Product Name: (1-(Piperidin-4-yl)indolin-5-yl)methanol
• CAS No: 2098133-36-7
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5046424
• Update Time: 2025-05-20

(1-(Piperidin-4-yl)indolin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(piperidin-4-yl)indolin-5-yl)methanol
• (1-piperidin-4-yl-2,3-dihydroindol-5-yl)methanol
• (1-(Piperidin-4-yl)indolin-5-yl)methanol

• Inchi： 1S/C14H20N2O/c17-10-11-1-2-14-12(9-11)5-8-16(14)13-3-6-15-7-4-13/h1-2,9,13,15,17H,3-8,10H2
• InChI Key： XLSPXWUQKMEWJN-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=C(C=1)CCN2C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5

Additional information on (1-(Piperidin-4-yl)indolin-5-yl)methanol

Introduction to (1-(Piperidin-4-yl)indolin-5-yl)methanol (CAS No. 2098133-36-7)

(1-(Piperidin-4-yl)indolin-5-yl)methanol, identified by the Chemical Abstracts Service Number (CAS No.) 2098133-36-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine ring linked to an indoline scaffold via a methanol substituent, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of heterocyclic rings in this compound makes it a promising candidate for further exploration in drug discovery and development.

The structural motif of (1-(Piperidin-4-yl)indolin-5-yl)methanol combines the properties of both piperidine and indoline, two heterocyclic systems widely recognized for their role in medicinal chemistry. Piperidine derivatives are known for their versatility in drug design, often serving as pharmacophores in small molecule drugs due to their ability to interact with biological targets such as enzymes and receptors. Indoline, on the other hand, is a nitrogen-containing heterocycle that has been extensively studied for its pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The methanol group in the compound's name not only influences its physical properties but also opens up possibilities for further functionalization. Methanol-substituted indoline derivatives have been explored for their potential in modulating various biological pathways. The presence of the piperidine ring at the 1-position and the methanol group at the 5-position of the indoline core creates a unique chemical entity that could exhibit distinct interactions with biological targets compared to other related compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of (1-(Piperidin-4-yl)indolin-5-yl)methanol with biological targets. These studies suggest that the compound may have potential applications in treating neurological disorders, given the known association of piperidine derivatives with central nervous system (CNS) drugs. Additionally, the indoline scaffold is frequently found in molecules with anticancer properties, making this compound a candidate for further investigation in oncology research.

In vitro studies have begun to unravel the pharmacological profile of (1-(Piperidin-4-yl)indolin-5-yl)methanol. Initial experiments have shown promising results in terms of binding affinity to certain enzymes and receptors. For instance, preliminary data suggests that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and pain modulation. These findings are particularly intriguing given the increasing interest in developing drugs that target these pathways.

The synthesis of (1-(Piperidin-4-yl)indolin-5-yl)methanol presents both challenges and opportunities for synthetic chemists. The construction of the indoline core requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex heterocyclic structures more efficiently. These techniques are likely to be instrumental in optimizing the synthesis of this compound for further research.

The potential applications of (1-(Piperidin-4-yl)indolin-5-yl)methanol extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable scaffold for designing novel materials with specialized properties. For example, derivatives of this compound could be explored for their potential use in organic electronics or as building blocks for more complex supramolecular assemblies.

As research continues, the understanding of (1-(Piperidin-4-yl)indolin-5-yl)methanol will undoubtedly expand. Ongoing studies aim to elucidate its mechanism of action, optimize its synthetic routes, and explore its potential therapeutic applications. The combination of computational modeling, synthetic chemistry, and pharmacological research will be crucial in unlocking the full potential of this intriguing compound.

In conclusion, (1-(Piperidin-4-yl)indolin-5-yl)methanol represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research. As our understanding of this compound grows, so too will its potential contributions to medicine and materials science.